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Compound of Interest

Compound Name: Radulone A

Cat. No.: B15583018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Radulone A, a sesquiterpene fungal metabolite. The information presented herein has been
compiled to support researchers and professionals in the fields of natural product chemistry,
pharmacology, and drug development in their understanding and utilization of this compound.

Introduction to Radulone A

Radulone A is a protoilludane sesquiterpenoid isolated from the fungus Radulomyces
confluens.[1][2][3] It possesses a unique four-ring system, including an oxygen bridge, and has
demonstrated a range of biological activities, including potent inhibition of human platelet
aggregation, as well as cytotoxic and antimicrobial properties.[1][2][4] The molecular formula of
Radulone A is CisH180s3, with a molecular weight of approximately 246.31 g/mol .[1]

Spectroscopic Data

The structural elucidation of Radulone A was achieved through a combination of spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and Infrared (IR) spectroscopy.[1]

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the carbon-hydrogen framework of a molecule. The *H and 13C NMR data for Radulone A were
acquired in deuterated chloroform (CDCIs).[1]
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Table 1: *H NMR Spectroscopic Data for Radulone A (500 MHz, CDCls)[1]

Bosition Chemical Shift (6, Multiplicity Coupling Constant
ppm) (J, Hz)

1 4.38 S

4a 2.15 d 17.5

48 2.05 d 17.5

7 5.86 S

10a 2.38 d 13.5

108 1.95 d 13.5

12-Hs 1.15 S

13-Hs 1.05 S

1l4a 4.43 d 9.5

14 4.18 d 9.5

15-Hs 1.90 S

Table 2: 13C NMR Spectroscopic Data for Radulone A (125 MHz, CDCIsz)[1]
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Position Chemical Shift (6, ppm) Multiplicity
1 78.3 CH
2 101.4 C

3 47.9 C

4 45.3 CH2
5 195.9 C

6 129.5 C

7 158.4 CH
8 41.2 C

9 50.1 C
10 46.9 CH:
11 34.6 C
12 254 CHs
13 24.9 CHs
14 70.1 CH:
15 12.1 CHs

Mass spectrometry provides information about the mass-to-charge ratio of ions, allowing for the
determination of the molecular weight and elemental composition of a compound.

Table 3: Mass Spectrometry Data for Radulone A[1]
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Technique lon m/z (relative intensity, %)

EIMS (70 eV) [M]* 246.1249 (100)

[M-CHs]* 231 (19)

217 (63)

203 (39)

201 (23)

175 (21)

173 (24)

159 (17)

145 (14)

122 (30)

246.1249 (calculated for

HR-EIMS [M]*
C1s5H1803, 246.1256)

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which
corresponds to vibrational transitions of specific functional groups.

Table 4: Infrared (IR) Spectroscopic Data for Radulone A[1]

Wavenumber (cm~—2) Assignment

3430 O-H stretching

2925 C-H stretching

1670 C=0 stretching (conjugated ketone)
1630 C=C stretching

1595 C=C stretching

Experimental Protocols
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The following are the general experimental methodologies used for the acquisition of the
spectroscopic data for Radulone A.[1]

Radulone A was isolated from the culture fluids of the basidiomycete Radulomyces confluens.
The crude extract was subjected to column chromatography on silica gel, followed by
preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.[1]

1H and 13C NMR spectra were recorded on a 500 MHz and 125 MHz spectrometer,
respectively. Samples were dissolved in deuterated chloroform (CDCIs), and chemical shifts
were referenced to the residual solvent signal.[1]

Electron Impact Mass Spectrometry (EIMS) data were obtained using a Jeol SX102
spectrometer at an ionization energy of 70 eV. High-resolution mass spectra (HR-EIMS) were
also recorded on the same instrument.[1]

IR spectra were measured on a Bruker IFS 48 spectrometer using potassium bromide (KBr)
pellets.[1]

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the isolation and structural elucidation
of a natural product like Radulone A using spectroscopic methods.
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Caption: General workflow for the isolation and structural elucidation of Radulone A.
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This guide provides a foundational understanding of the key spectroscopic characteristics of
Radulone A. For more in-depth analysis and interpretation, researchers are encouraged to
consult the primary literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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